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Compound of Interest

Compound Name: Cyclopropyl isothiocyanate

Cat. No.: B1219208

For Researchers, Scientists, and Drug Development Professionals

Cyclopropyl isothiocyanate is a versatile intermediate compound utilized in the synthesis of
pharmaceuticals and agrochemicals.[1][2] Its unique chemical structure makes it a valuable
building block in organic synthesis. However, its hazardous nature necessitates a thorough
understanding of safety and handling protocols to minimize risks in a laboratory and
manufacturing setting. This technical guide provides an in-depth overview of the safety
precautions, handling procedures, and emergency responses related to cyclopropyl
isothiocyanate.

Hazard Identification and Classification

Cyclopropyl isothiocyanate is classified as a hazardous chemical. It is a flammable liquid and
vapor, toxic if swallowed or inhaled, and causes severe skin burns and eye damage.[3][4][5][6]

[7]

GHS Hazard Classification:
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Hazard Class Category
Flammable Liquids 3

Acute Toxicity, Oral 3

Acute Toxicity, Inhalation 3

Skin Corrosion/Irritation 1B
Serious Eye Damage/Eye lIrritation 1

Source: Sigma-Aldrich, PubChem|[3][4]

Hazard Statements:

e H226: Flammable liquid and vapor.[3][6]

e H301 + H331: Toxic if swallowed or if inhaled.[3][6]

e H314: Causes severe skin burns and eye damage.[3][4][6]

Physical and Chemical Properties

Understanding the physical and chemical properties of cyclopropyl isothiocyanate is crucial
for safe handling and storage.
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Property Value
Molecular Formula C4H5NS[2][3]
Molecular Weight 99.15 g/mol [2][3][4]

Clear colorless to slightly yellow or pale brown
Appearance

liquid[2][8]
Density 1.053 g/mL at 25 °C[3][9]
Boiling Point 57-59 °C at 15 mmHg[2]
Flash Point 54.4 °C (129.9 °F) - closed cup[3]
Refractive Index n20/D 1.552[3]
Solubility Soluble in organic solvents like chloroform and

ethyl acetate (slightly).[1][2]

Safe Handling and Storage

Proper handling and storage procedures are paramount to preventing exposure and accidents.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[10][11][12]

Avoid contact with skin, eyes, and clothing.[10][11][12]

Do not breathe mist, vapors, or spray.[11][13]

Use non-sparking tools and take precautionary measures against static discharge.[6][11][13]

Keep away from heat, sparks, open flames, and other ignition sources.[6][11][13]

Wear appropriate personal protective equipment (PPE).[10][13]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][10][13]
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o Keep refrigerated at 2-8°C for maximum stability.[3]

» Store under a nitrogen or inert atmosphere to prevent decomposition or reactions with
moisture.[1]

o Keep away from incompatible materials such as bases, strong oxidizing agents, amines, and
reducing agents.[13]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling cyclopropyl isothiocyanate.

Protection Type Specifications

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[13]

Wear appropriate protective gloves (chemical
Skin Protection impermeable) and clothing to prevent skin
exposure.[10][13]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
) ) exceeded or if irritation or other symptoms are
Respiratory Protection i i )
experienced. A recommended filter type is for
organic gases and vapors (Type A, Brown,

conforming to EN14387).[13]

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.

First Aid Procedures Workflow
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Call a doctor or Poison Control Center
immediately.

Rinse cautiously with pure water
for at least 15 minutes.

: ' ' i

‘ Wash off with soap and plenty of water Remove contact lenses, if present and easy to do.

Rinse mouth with water.

Move victim to fresh air.

Immediately remove contaminated clothing.

If breathing is difficutt, give oxygen. Do NOT induce vomiting.

for at least 15 minutes. Continue rinsing.

' ! | l

Never give anything by mouth to an
unconscious person.

If not breathing, give artificial respiration.
Do not use mouth-to-mouth.

Seek immediate medical attention. [«

Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page
Caption: Workflow for first aid procedures following exposure.

 Inhalation: Move the victim to fresh air.[10] If breathing is difficult, administer oxygen. If the
victim is not breathing, provide artificial respiration, but avoid mouth-to-mouth resuscitation if
the chemical was ingested or inhaled.[10] Seek immediate medical attention.[13]

o Skin Contact: Immediately take off all contaminated clothing.[10] Wash the affected area with
soap and plenty of water for at least 15 minutes.[11] Seek immediate medical attention.[13]

o Eye Contact: Rinse the eyes with pure water for at least 15 minutes, ensuring to rinse under
the eyelids.[10][13] If contact lenses are present and can be easily removed, do so and
continue rinsing.[13] Seek immediate medical attention.[13]
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 Ingestion: Rinse the mouth with water.[10] Do NOT induce vomiting.[10][13] Never give
anything by mouth to an unconscious person.[10] Call a doctor or Poison Control Center
immediately.[10]

Fire-Fighting Measures

Cyclopropyl isothiocyanate is a flammable liquid.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[10][13] Water spray may be used to cool closed containers.[13]

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[13] Containers may explode when heated.[13] Hazardous
combustion products include nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide
(CO2), and sulfur oxides.[13]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[10][13]

Accidental Release Measures

In the event of a spill, immediate and careful action is required to contain and clean up the
material safely.

Spill Response Workflow
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Ensure adequate ventilation and
remove all sources of ignition.

'

Evacuate personnel to safe areas.
Keep people away and upwind.

l

Wear appropriate Personal Protective Equipment (PPE).

'

Prevent further leakage or spillage if safe to do so.

'

Do not let the chemical enter drains.

l

Contain and collect spillage with non-combustible
absorbent material (e.g., sand, silica gel).

'

Use spark-proof tools and explosion-proof equipment.

'

Collect in suitable, closed containers for disposal.

Dispose of in accordance with local, regional,

and national regulations.

Click to download full resolution via product page

Caption: Logical workflow for handling an accidental spill.
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» Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[10]
[13] Evacuate personnel to safe areas and keep people away from and upwind of the spill.
[10] Wear appropriate PPE, including chemical-impermeable gloves and respiratory
protection.[10]

e Environmental Precautions: Prevent the chemical from entering drains, as it should not be
released into the environment.[10]

e Methods for Cleaning Up: Contain the spill and soak it up with an inert absorbent material
such as sand, silica gel, or universal binder.[13] Use spark-proof tools and explosion-proof
equipment during cleanup.[13] Collect the absorbed material into suitable, closed containers
for disposal.[10][13]

Disposal Considerations

Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[13][14] The material
can be disposed of by a licensed chemical destruction plant or by controlled incineration with
flue gas scrubbing.[10] Do not contaminate water, foodstuffs, feed, or seed by storage or
disposal, and do not discharge into sewer systems.[10] Contaminated packaging should be
triple-rinsed (or equivalent) and offered for recycling or reconditioning, or punctured to render it
unusable before disposal.[10]

Toxicological Information

While comprehensive toxicological data is not fully available, cyclopropyl isothiocyanate is
known to be toxic if swallowed or inhaled and causes severe skin and eye damage.[3][4][13]
Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.
[13] As a corrosive material, ingestion can cause severe swelling and damage to the delicate
tissues of the esophagus and stomach, with a danger of perforation.[13]

Experimental Protocols: Detailed experimental methodologies for determining the toxicological
and physical properties of cyclopropyl isothiocyanate are not publicly available in the cited
safety data sheets. These properties are typically determined using standardized testing
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD) for chemical safety testing.
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This guide is intended to provide comprehensive safety and handling information for
cyclopropyl isothiocyanate based on currently available data. It is imperative that all users of
this chemical are thoroughly trained in its safe handling and emergency procedures. Always
refer to the most current Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219208?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

